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Compound of Interest

Compound Name: Ethenesulfonyl fluoride, 2-phenyl-

CAS No.: 405-18-5

Cat. No.: B1277012

Get Quote

CAS: 405-18-5 | Formula: C₈H₇FO₂S | Molecular Weight: 186.20 g/mol Synonyms:

Styrylsulfonyl fluoride; 2-Phenylethene-1-sulfonyl fluoride[1][2]

Executive Summary & Expert Insight
The Core Challenge: Unlike common acid chlorides which hydrolyze rapidly in moist air, 2-

Phenylethenesulfonyl fluoride is a SuFEx (Sulfur-Fluoride Exchange) reagent.[1][2] These

compounds are engineered for kinetic stability, meaning they resist hydrolysis under neutral

conditions.[1][2] Do not assume water alone will neutralize this compound.[2]

The Dual Threat:

Electrophilic Warhead: The sulfonyl fluoride group (

) is a latent electrophile that releases fluoride ions upon degradation.[1][2]

Michael Acceptor: The vinyl group conjugated with the sulfonyl moiety makes this compound

a potent Michael acceptor, capable of alkylating biological nucleophiles (e.g., cysteine

residues in proteins).[2]
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Operational Directive: Disposal requires chemical forcing conditions (alkaline hydrolysis) to

break the S-F bond and neutralize the Michael acceptor reactivity before the material enters

the waste stream.

Hazard Profile & Physical Properties[2][3][4][5]
Critical Hazard: Hydrolysis releases Hydrogen Fluoride (HF) or Fluoride ions (

).[1][2] While less volatile than free HF gas, the generation of fluoride in acidic waste streams
poses a significant contact hazard.[2]

Property Data Operational Implication

Physical State White to light yellow solid
Dust generation is a primary

inhalation risk.[1][2]

Melting Point 93-98 °C
Stable at room temperature;

store cool.[1][2]

Reactivity
SuFEx Active / Michael

Acceptor

Stable in water (neutral pH).

Requires high pH to degrade.

[1][2]

Corrosivity
Skin Corr.[3][1][2][4][5] 1B /

Eye Dam. 1

Causes irreversible tissue

damage upon contact.[1][2]

Incompatibility Strong oxidizers, Strong bases
Reacts violently with strong

nucleophiles.[1][2]

Pre-Disposal Stabilization (Quenching Protocol)
Objective: Convert the reactive sulfonyl fluoride into a non-reactive sulfonate salt and inorganic

fluoride prior to disposal.

Reagents Required:

Solvent: Acetone or Ethanol (to dissolve the solid).[1][2]

Quenching Solution: 1.0 M Sodium Hydroxide (NaOH).[1][2]

pH Paper/Strips.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Phenoxyethane_1_Sulfonyl_Fluoride_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.americanbio.com/sites/default/files/sds/AB01620.pdf
https://www.fishersci.fr/store/msds?partNumber=10358110&countryCode=FR&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylmethylsulfonyl-Fluoride
https://www.fishersci.com/store/msds?partNumber=AC215740050&productDescription=PHENYLMETHANESULFONYL+FL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Quenching Workflow
Dissolution: Dissolve the solid 2-Phenylethenesulfonyl fluoride in a minimal amount of

acetone or ethanol.[1][2] The compound is sparingly soluble in water; organic solvent

ensures phase contact.[1][2]

Alkaline Hydrolysis:

Slowly add 1.0 M NaOH to the organic solution.[1][2]

Ratio: Use at least a 10:1 molar excess of NaOH to Fluoride.[1][2]

Mechanism:[2][4][5][6][7] The hydroxide ion (

) attacks the sulfur center, displacing the fluoride ion and forming the sulfonate.[2]

[1][2]

Reaction Time: Allow the mixture to stir for 2–4 hours at room temperature. Unlike PMSF

(which hydrolyzes in ~1 hour), the styryl conjugation can stabilize the molecule, requiring

longer contact time.[2]

Confirmation: Check pH. It must remain > pH 10 to ensure the equilibrium favors the

hydrolyzed sulfonate.[1][2]

Disposal Decision Logic (Visualization)
The following diagram outlines the decision-making process for handling this specific waste

stream.
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Waste Generation:
2-Phenylethenesulfonyl fluoride

Physical State?

Pure Solid / Powder

Solid

Solution (Reaction Mixture)

Liquid

Dissolve in Acetone/EtOH
(Ensure homogeneity)

Add 1M NaOH (Excess)
Stir 4 Hours

Check pH > 10?

Add more NaOH

No

Segregate Stream:
Basic Organic Waste + Fluorides

Yes

Label: 'High pH, Contains Fluorides,
Flammable Solvent'

Click to download full resolution via product page

Figure 1: Decision logic for the safe quenching and segregation of sulfonyl fluoride waste.[1][2]
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Waste Stream Classification & Logistics
Once quenched, the material is no longer a reactive electrophile, but it introduces new hazards

(High pH, Flammability from solvent, Fluoride ions).[2]

Parameter Specification

RCRA Classification
Likely D001 (Ignitable, if acetone used) and

D002 (Corrosive, pH > 12.5).[1][2]

Container Type

High-Density Polyethylene (HDPE).[1][2] Do not

use glass for long-term storage of high-pH

fluoride solutions (etching risk).[1][2]

Labeling Requirements
Must explicitly state: "Contains Sodium Fluoride"

and "Caustic (pH > 10)".[1][2]

Segregation

Keep separate from Acidic Waste.[1][2] Mixing

high-fluoride basic waste with acid regenerates

HF gas.[1][2]

Emergency Response (Spills)[3]
Small Spill (Solid): Do not dry sweep (dust hazard).[1][2] Cover with wet paper towels to

dampen, then scoop into a bag. Treat the surface with dilute NaOH.[1][2]

Skin Contact: Immediate irrigation is critical.[1][2] Sulfonyl fluorides can penetrate skin.[1][2]

If significant exposure occurs, treat as a potential HF burn—rinse for 15 minutes and apply

Calcium Gluconate gel if available/advised by medical safety officer.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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